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Compound of Interest

Compound Name: Phenethyl bromide

Cat. No.: B041541

(2-Bromoethyl)benzene, also widely known as phenethyl bromide, is a versatile
organobromide compound with significant applications in organic synthesis, particularly in the
pharmaceutical and fragrance industries.[1] This technical guide provides a comprehensive
overview of its chemical properties, structure, and key experimental protocols for professionals
in research, development, and drug discovery.

Core Chemical and Physical Properties

(2-Bromoethyl)benzene is a colorless to pale yellow liquid at room temperature, characterized
by its miscibility with common organic solvents like ether and benzene, and its insolubility in
water.[1][2] It is a stable compound but is incompatible with strong oxidizing agents.[1]

Quantitative Data Summary

The key physicochemical properties of (2-Bromoethyl)benzene are summarized in the table
below for easy reference and comparison.
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Property Value References
Molecular Formula CsHoBr [11[3]
Molecular Weight 185.06 g/mol [1103114]

CAS Number 103-63-9 [31[5]
Density 1.355 g/mL at 25 °C [11[4116]
Boiling Point 220-221 °C [11[5][7]
Melting Point -56 °C [8]

Flash Point 96 °C [4]
Refractive Index (n20/D) 1.556 [1][6]
Appearance Colorless to yellow liquid [L110719]

- Insoluble in water; Miscible
Solubility _ [1](2][8]
with ether and benzene

Chemical Structure and Identification

The structure of (2-Bromoethyl)benzene consists of a benzene ring attached to an ethyl group,
with a bromine atom substituted on the terminal carbon of the ethyl chain.

Caption: 2D chemical structure of (2-Bromoethyl)benzene.

Structural Identifiers
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Identifier Value References

IUPAC Name (2-Bromoethyl)benzene [B1I51[91[10]
2-Phenylethyl bromide,

Synonyms Phenethyl bromide, 1-Bromo- [B][5][11]

2-phenylethane

SMILES String BrCCclcccccl [5][6]
WMPPDTMATNBGJN-

InChl Key [3]1[5]
UHFFFAOYSA-N
1S/C8H9Br/c9-7-6-8-4-2-1-3-5-

InChl [3][6]

8/h1-5H,6-7H2

Experimental Protocols and Reactions

(2-Bromoethyl)benzene is a valuable reagent in organic synthesis, primarily due to the

reactivity of the carbon-bromine bond, which makes it susceptible to nucleophilic substitution

and elimination reactions.[12]

Synthesis of (2-Bromoethyl)benzene from 2-

Phenylethanol

A common and high-yield method for the synthesis of (2-Bromoethyl)benzene involves the

reaction of 2-phenylethanol with hydrogen bromide.[13][14]

Materials:

2-Phenylethanol (1 mole)

Concentrated Sulfuric Acid (H2S04) (0.5 mole)[14][15]

48% Hydrogen Bromide (HBr) (1.25 mole)[14][15]

10% Sodium Carbonate (Na2COs3) solution[13][15]

Anhydrous Potassium Carbonate (K2COs) or Calcium Chloride (CaCl2)[13][14][15]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Mask=200
https://www.fishersci.ca/shop/products/2-bromoethyl-benzene-tci-america-3/p-7118551
https://www.thermofisher.cn/order/catalog/product/A12528.36
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-bromide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Mask=200
https://www.fishersci.ca/shop/products/2-bromoethyl-benzene-tci-america-3/p-7118551
https://webbook.nist.gov/cgi/cbook.cgi?ID=103-63-9
https://www.fishersci.ca/shop/products/2-bromoethyl-benzene-tci-america-3/p-7118551
https://www.sigmaaldrich.com/SG/en/product/aldrich/b65780
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Mask=200
https://www.fishersci.ca/shop/products/2-bromoethyl-benzene-tci-america-3/p-7118551
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Mask=200
https://www.sigmaaldrich.com/SG/en/product/aldrich/b65780
https://www.bloomtechz.com/info/what-are-common-reactions-involving-2-bromoet-102739566.html
https://www.chemicalbook.com/synthesis/2-bromoethyl-benzene.htm
https://prepchem.com/synthesis-of-2-bromoethylbenzene/
https://prepchem.com/synthesis-of-2-bromoethylbenzene/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_2_Bromoethyl_benzene_D5.pdf
https://prepchem.com/synthesis-of-2-bromoethylbenzene/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_2_Bromoethyl_benzene_D5.pdf
https://www.chemicalbook.com/synthesis/2-bromoethyl-benzene.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_2_Bromoethyl_benzene_D5.pdf
https://www.chemicalbook.com/synthesis/2-bromoethyl-benzene.htm
https://prepchem.com/synthesis-of-2-bromoethylbenzene/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_2_Bromoethyl_benzene_D5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Deionized Water

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, cool 1 mole of 2-
phenylethanol in an ice bath.[15]

Acid Addition: Slowly add 0.5 mole of concentrated sulfuric acid with continuous stirring,
followed by the slow addition of 1.25 mole of 48% hydrogen bromide.[14][15]

Reflux: Heat the reaction mixture to reflux (approximately 110°C) and maintain for 6 hours.[1]
[14]

Work-up:

o After cooling, the crude product is separated. Steam distillation can be employed for initial
purification.[14][15]

o The organic layer is washed sequentially with water, 10% sodium carbonate solution (to
neutralize excess acid), and again with water.[13][15]

Drying and Distillation: The washed organic layer is dried over anhydrous potassium
carbonate or calcium chloride.[13][15] The final product is purified by fractional distillation
under reduced pressure, collecting the fraction at 97-99°C (2.0 kPa), to yield over 90% of (2-
Bromoethyl)benzene.[13]
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Caption: Workflow for the synthesis of (2-Bromoethyl)benzene.
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Key Chemical Reactions

(2-Bromoethyl)benzene readily undergoes several types of reactions, making it a versatile
intermediate.

1. Nucleophilic Substitution Reactions: As a primary alkyl halide, (2-Bromoethyl)benzene is
prone to nucleophilic substitution, typically via an Sn2 mechanism.[12] The bromine atom acts
as a good leaving group, allowing for the introduction of various nucleophiles.[4][12] This is a
cornerstone of its utility in synthesizing diverse B-phenethyl derivatives.[1] For instance, its
reaction with hydrazine is used to prepare the antidepressant drug phenelzine.[1]

Nucleophilic Substitution (Sn2) Pathway

(2-Bromoethyl)benzene
(CeHsCH2CH2Br)
/
/
/

Transition State
[Nu---CH2(CeHsCH2)---Br]~

\
\
\
Substituted Product
(CeHsCH2CH2Nu)

Click to download full resolution via product page

Caption: Generalized Sn2 nucleophilic substitution reaction.
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2. Elimination Reactions: When treated with a strong, non-nucleophilic base, (2-
Bromoethyl)benzene can undergo an E2 elimination reaction to form styrene, a valuable
monomer in polymer production.[12]

3. Grignard Reagent Formation: (2-Bromoethyl)benzene reacts with magnesium metal in an
anhydrous ether solvent to form the corresponding Grignard reagent, 2-phenylethylmagnesium
bromide.[12] This organometallic compound is a potent nucleophile and is used to form new
carbon-carbon bonds with a wide array of electrophiles.[12]

Applications in Drug Development and Research

(2-Bromoethyl)benzene is a key starting material and intermediate in the synthesis of
numerous active pharmaceutical ingredients (APIs).[1]

o Precursor for Fentanyl: It is used to produce N-phenethyl-4-piperidone, a precursor in the
synthesis of the potent opioid analgesic, fentanyl.[1] Due to this application, it is on the
Special Surveillance List of the Drug Enforcement Administration (DEA).[8]

¢ Synthesis of Phenelzine: As mentioned, it is a reactant in the production of phenelzine, a
monoamine oxidase inhibitor used as an antidepressant.[1]

o Research Applications: It is employed in the synthesis of various compounds for research
purposes, including enzyme kinetic studies and the development of novel therapeutic
agents.[4] It is also used to synthesize fragrances.[1]

Safety and Handling

(2-Bromoethyl)benzene is considered a hazardous chemical. It is harmful if swallowed and
causes serious eye irritation.[16][17] It is also a combustible liquid.[16]

o Personal Protective Equipment (PPE): When handling, appropriate PPE, including safety
glasses or a face shield, and chemical-resistant gloves, must be worn.[18][19]

e Handling: Handle in a well-ventilated area, and keep away from heat, sparks, and open
flames.[16][18][19] Avoid contact with skin, eyes, and inhalation of vapors.[18][19]
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» Storage: Store in a cool, well-ventilated place between 2-8°C, away from strong oxidizing
agents.[4][6]

» First Aid: In case of eye contact, rinse cautiously with water for several minutes.[17][18][19] If
swallowed, rinse the mouth and call a poison center or physician.[17][18][19] If inhaled,
move the person to fresh air.[17][18]

This guide provides a foundational understanding of the chemical properties, structure, and
applications of (2-Bromoethyl)benzene for professionals engaged in chemical research and
drug development. For detailed safety information, always refer to the latest Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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